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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764694 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety and

logistical information for the proper disposal of CEP-28122, a potent and selective ALK inhibitor

used in cancer research. Adherence to these procedures is critical for ensuring personnel

safety and regulatory compliance.

A Safety Data Sheet (SDS) from LKT Laboratories, Inc. indicates that CEP-28122 should be

handled with caution as its toxicological properties have not been fully investigated.[1] The

compound may be harmful if inhaled, absorbed through the skin, or swallowed, and may cause

irritation to the respiratory tract, skin, and eyes.[1]

Immediate Safety Precautions
Before handling CEP-28122, it is crucial to wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All handling should

be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation and inhalation of dust or aerosols.[1]

Step-by-Step Disposal Procedure
The disposal of CEP-28122 and its containers must be managed as hazardous waste and

conducted in strict accordance with all applicable federal, state, and local environmental

regulations.
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Waste Identification and Collection:

Unused or waste CEP-28122, including contaminated materials such as pipette tips,

tubes, and gloves, should be collected in a designated, properly labeled, and sealed

hazardous waste container.

Do not mix CEP-28122 waste with other chemical waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Container Labeling:

The hazardous waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name "CEP-28122".

Include the date of accumulation and any other information required by your institution.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and proper disposal of the CEP-28122 waste.

Provide the contractor with a complete and accurate description of the waste material.

Spill and Emergency Procedures
In the event of a spill, the following steps should be taken:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill site.[1]

Ventilate: Ensure adequate ventilation of the area.[1]
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Containment: For solid spills, carefully sweep or scoop up the material, avoiding dust

generation. For solutions, use an inert absorbent material like vermiculite or sand.

Collection: Place all spilled material and contaminated absorbent into a labeled hazardous

waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water. All cleaning materials should also be disposed of as hazardous waste.

Chemical and Physical Properties
A summary of the available quantitative data for CEP-28122 is provided below for easy

reference.

Property Value Source

Molecular Formula C28H35ClN6O3 Cayman Chemical

Molecular Weight 539.1 g/mol Cayman Chemical

Purity ≥98% Cayman Chemical

UV/Vis. (λmax) 274 nm Cayman Chemical

Solubility in DMSO ~30 mg/mL Cayman Chemical

Solubility in DMF ~12 mg/mL Cayman Chemical

Appearance Crystalline solid Cayman Chemical

Storage Temperature -20°C Cayman Chemical

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of CEP-28122.
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CEP-28122 Disposal Workflow

Disclaimer: This information is intended as a guide and is based on available safety data.

Always consult your institution's specific safety and disposal protocols and the most current
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Safety Data Sheet (SDS) for CEP-28122 before handling or disposing of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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